Cas no 2169851-33-4 ((2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic acid
• CAS No: 2169851-33-4
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 6254534
• PubChem ID: 165835380
• Update Time: 2025-05-24

(2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic acid
• 2169851-33-4
• EN300-1457007

• Inchi： 1S/C11H10O3/c12-11(13)6-5-8-7-14-10-4-2-1-3-9(8)10/h1-6,8H,7H2,(H,12,13)/b6-5+
• InChI Key： BNBHRVLIKCPSDQ-AATRIKPKSA-N
• SMILES： O1C2C=CC=CC=2C(/C=C/C(=O)O)C1

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on (2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic acid

Introduction to (2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic Acid (CAS No. 2169851-33-4)

(2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic acid (CAS No. 2169851-33-4) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzofurans, which are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities.

The benzofuran core in (2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic acid is a key structural element that contributes to its biological activity. The presence of the prop-2-enoic acid moiety further enhances its reactivity and functional versatility. Recent studies have highlighted the importance of this compound in various therapeutic applications, making it a subject of extensive research.

In terms of chemical structure, (2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic acid is characterized by a conjugated double bond in the propenoic acid group, which imparts unique electronic properties to the molecule. This conjugation can influence the compound's reactivity and its interactions with biological targets. The dihydro substitution on the benzofuran ring adds another layer of complexity, potentially affecting the compound's stability and solubility.

The synthesis of (2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic acid has been reported using various methodologies. One common approach involves the condensation of benzofuran derivatives with appropriate aldehydes or ketones, followed by subsequent modifications to introduce the desired functional groups. The choice of synthetic route can significantly impact the yield and purity of the final product, making it crucial for researchers to optimize these conditions.

Recent advancements in computational chemistry have also contributed to our understanding of (2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic acid. Molecular modeling studies have provided insights into the conformational preferences and electronic properties of this compound, which can guide its use in drug design and development. These computational tools help predict how the molecule might interact with specific biological targets, such as enzymes or receptors.

In the context of medicinal chemistry, (2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic acid has shown promise as a lead compound for developing new therapeutic agents. Its ability to modulate key biological pathways makes it a valuable candidate for further investigation. For instance, studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators.

Beyond its anti-inflammatory properties, (2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic acid has also been explored for its potential anticancer activity. Preclinical studies have shown that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of (2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-enoic acid are another important aspect of its evaluation as a potential therapeutic agent. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to ensure that it can be effectively delivered to target tissues and maintain sufficient concentrations for therapeutic efficacy. These data are crucial for optimizing dosing regimens and minimizing potential side effects.

To further validate its therapeutic potential, clinical trials are necessary to assess the safety and efficacy of (2E)-3-(2,3-dihydro-1-benzofuran-3-yl)prop-2-en oic acid in human subjects. Early-phase clinical trials are currently underway to evaluate its pharmacokinetics and safety profile in healthy volunteers. If these trials yield positive results, more advanced trials will be conducted to explore its effectiveness in treating specific diseases.

In conclusion, (2E)-3-(2,3-dihydro-1-benzofuran - 3 - yl ) prop - 2 - enoic acid (CAS No. 2169851 - 3 - 4 ) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an exciting area of research for both academic and industrial scientists. As more data become available from ongoing studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies.